Cas no 746610-48-0 (4-oxo-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-4H-pyrido1,2-apyrimidine-3-carbaldehyde)

• Product name: 4-oxo-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-4H-pyrido1,2-apyrimidine-3-carbaldehyde
• CAS No: 746610-48-0
• MF: C₁₆H₁₀N₆O₂S
• MW: 350.354600429535
• CID: 3104836
• PubChem ID: 2111480

4-oxo-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-4H-pyrido1,2-apyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• <br>4-Oxo-2-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-4H-pyrido[1,2-a]pyrimidine-3-ca rbaldehyde
• 4-oxo-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-4H-pyrido1,2-apyrimidine-3-carbaldehyde
• G22181
• 746610-48-0
• EN300-01127
• 4-Oxo-2-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
• 4-oxo-2-((1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl)-4H-pyrido(1,2-a)pyrimidine-3-carbaldehyde
• MFCD02673364
• AKOS030751268
• CS-0218488
• Z56983666
• 982-840-6
• 4-oxo-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
• 4-oxo-2-(1-phenyltetrazol-5-yl)sulfanylpyrido[1,2-a]pyrimidine-3-carbaldehyde

• Inchi： InChI=1S/C16H10N6O2S/c23-10-12-14(17-13-8-4-5-9-21(13)15(12)24)25-16-18-19-20-22(16)11-6-2-1-3-7-11/h1-10H
• InChI Key： VKKBYUFPWVKCRL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 350.05859476Da
• Monoisotopic Mass: 350.05859476Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 119Ų

Additional information on 4-oxo-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-4H-pyrido1,2-apyrimidine-3-carbaldehyde

Comprehensive Analysis of 4-oxo-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 746610-48-0)

The compound 4-oxo-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 746610-48-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its complex structure, featuring a pyrido[1,2-a]pyrimidine core and a 1-phenyl-1H-1,2,3,4-tetrazol-5-yl substituent, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of a carbaldehyde group further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for heterocyclic compounds has surged due to their versatility in drug discovery and development. Searches for terms like "pyrido[1,2-a]pyrimidine derivatives" and "tetrazole-containing compounds" have increased, reflecting the growing interest in these chemical frameworks. The unique combination of sulfanyl and carbaldehyde functionalities in this compound opens avenues for designing targeted therapies, particularly in oncology and infectious diseases.

The synthesis of 4-oxo-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde involves multi-step reactions, often starting from readily available precursors like 2-aminopyridine and phenyl tetrazole. Researchers frequently inquire about "synthetic routes for pyrido[1,2-a]pyrimidine" and "tetrazole coupling reactions," highlighting the need for efficient and scalable methodologies. Advanced techniques such as microwave-assisted synthesis and catalytic C-H activation have been explored to optimize the yield and purity of this compound.

From a pharmacological perspective, the 4H-pyrido[1,2-a]pyrimidine scaffold is known for its bioactivity, particularly as kinase inhibitors and antimicrobial agents. The incorporation of a 1-phenyl-1H-1,2,3,4-tetrazol-5-yl group may enhance binding affinity to specific biological targets, as suggested by molecular docking studies. Queries like "biological activity of tetrazole derivatives" and "pyrido[1,2-a]pyrimidine in drug design" are common among scientists seeking to exploit these properties.

In material science, 4-oxo-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde has potential applications in organic electronics and optoelectronics. Its conjugated system and electron-rich heteroatoms make it a candidate for developing organic semiconductors or fluorescent probes. Searches for "heterocyclic compounds in OLEDs" and "tetrazole-based materials" underscore the interdisciplinary relevance of this compound.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. Researchers often look for "spectral data of pyrido[1,2-a]pyrimidine derivatives" to validate their synthetic products. The CAS No. 746610-48-0 serves as a unique identifier, facilitating access to literature and commercial sources.

Environmental and safety considerations are also critical when working with 4-oxo-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde. While not classified as hazardous, proper handling and disposal protocols should be followed. Queries like "safety data for heterocyclic aldehydes" reflect user concerns about laboratory practices.

In conclusion, 4-oxo-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde represents a promising compound with multifaceted applications. Its structural complexity and functional diversity align with current trends in precision medicine and smart materials, making it a valuable subject for ongoing research.